5-HT2A receptor agonist-10

• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol
• InChI: InChI=1S/C13H17N3O.ClH/c1-17-12-5-4-10-8-15-16(13(10)7-12)9-11-3-2-6-14-11;/h4-5,7-8,11,14H,2-3,6,9H2,1H3;1H/t11-;/m1./s1
• InChIKey: LQUAPLXGSGWZQR-RFVHGSKJSA-N

5-HT2A Receptor Agonist-10: Structural Overview

5-HT2A receptor agonist-10, also designated Compound (R)-I-121.HCl (CAS 3031053-17-2, MW 267.75, formula C13H18ClN3O), is a synthetic indazole-based serotonergic agent originating from the Mindset Pharma Inc. patent family (WO2024044848A1) [1]. Unlike classical psychedelics that derive from tryptamine or phenethylamine scaffolds, this compound features a chiral indazole core with an (R)-configured pyrrolidine moiety, which places it within a novel structural class of 5-HT2A agonists [2]. It is supplied as a hydrochloride salt and is marketed for research applications in psychosis, mental illnesses, and CNS disorders [3].

1

Novel indazole chemotype Orthogonal scaffold to tryptamine/phenethylamine agonists; enables scaffold-hopping SAR.

2

5-HT1A-preferring tool Reported binding profile favors 5-HT1A over 5-HT2A; supports subtype-dissection studies.

3

(R)-enantiomer, HCl salt Defined stereochemistry for chiral SAR; racemate or (S)-form may alter binding. Verify enantiomeric identity upon receipt.

• [1] Slassi A, et al. Indazole derivatives as serotonergic agents useful for the treatment of disorders related thereto. WO2024044848A1. Priority date: August 29, 2022. Publication date: March 7, 2024. Assignee: Mindset Pharma Inc. View Source
• [2] Sabnis RW. Novel Indazole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis, Mental Illness, and CNS Disorders. ACS Med Chem Lett. 2025;16(2):196-197. doi:10.1021/acsmedchemlett.5c00322 View Source
• [3] MedChemExpress. 5-HT2A receptor agonist-10 (Compound (R)-I-121.HCl) Product Page. CAS No.: 3031053-17-2. View Source

5-HT2A Receptor Agonist-10: Key Differentiators

Although multiple 5-HT2A receptor agonists are commercially available, they span distinct chemotypes—tryptamines (e.g., psilocin), ergolines (e.g., LSD), phenethylamines (e.g., 25CN-NBOH), and now indazoles—each with substantially different receptor selectivity fingerprints, binding kinetics, and functional bias profiles [1]. 5-HT2A receptor agonist-10 belongs to the indazole class disclosed in WO2024044848A1 and carries an (R)-configured pyrrolidine substituent that is absent from all classical scaffolds; this structural divergence precludes any assumption of pharmacological equivalence with, for example, a phenethylamine-based 5-HT2A agonist such as 25CN-NBOH, which exhibits sub-nanomolar 5-HT2A affinity and >100-fold selectivity over 5-HT2B/2C [2]. Even within the same patent series, minor stereochemical or substituent alterations can invert selectivity between 5-HT2A and 5-HT1A, making the specific enantiomeric and salt form a critical procurement parameter [3].

Chemotype

Target: Indazole (R)-pyrrolidine Substitute: Tryptamine or phenethylamine 5-HT2A agonists

Distinct ring electronics and binding poses; pharmacological equivalence cannot be assumed. Use for chemotype-specific probe studies only.

Stereochemistry

Target: (R)-enantiomer HCl Substitute: Racemate or (S)-enantiomer

Enantiomeric configuration may shift receptor selectivity; (S)-form or racemate could produce different SAR conclusions. Confirm configuration before use.

Selectivity

Target: 5-HT1A-preferring (~65-fold) Substitute: Highly 5-HT2A-selective agonists (e.g., 25CN-NBOH)

Selectivity fingerprints differ; cannot substitute for 5-HT2A-exclusive activation. Requires in-house verification of batch-specific IC50 due to inter-vendor data discrepancy.

• [1] Sabnis RW. Novel Indazole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis, Mental Illness, and CNS Disorders. ACS Med Chem Lett. 2025;16(2):196-197. doi:10.1021/acsmedchemlett.5c00322 View Source
• [2] Jensen AA, et al. The selective 5-HT2A receptor agonist 25CN-NBOH: structure-activity relationship, in vivo pharmacology, and in vitro and ex vivo binding characteristics of [3H]25CN-NBOH. Biochem Pharmacol. 2020;177:113993. View Source
• [3] Slassi A, et al. Indazole derivatives as serotonergic agents useful for the treatment of disorders related thereto. WO2024044848A1. 2024. View Source

5-HT2A Receptor Agonist-10: Procurement Evidence

Indazole vs. Classical 5-HT2A Chemotypes

5-HT2A receptor agonist-10 is built on an indazole core (a fused benzene-pyrazole bicyclic system) with a chiral (R)-pyrrolidine substituent, as defined by generic Formula I in WO2024044848A1 [1]. This chemotype is structurally orthogonal to classical 5-HT2A agonist scaffolds: tryptamines (e.g., psilocin) contain an indole-ethylamine core, phenethylamines (e.g., 25CN-NBOH) feature a substituted benzene ring with an aminoalkyl side chain, and ergolines (e.g., LSD) possess a tetracyclic ergoline skeleton [2]. The indazole nitrogen arrangement alters hydrogen-bonding capacity and ring electronics relative to the indole NH of tryptamines, which has been shown to modulate binding pose and functional selectivity at aminergic GPCRs [3]. No tryptamine- or phenethylamine-based 5-HT2A agonist shares this indazole-pyrrolidine scaffold, making 5-HT2A receptor agonist-10 the only commercially available probe for interrogating this chemical space.

Indazole vs. classical chemotypes

Class-level inference

Indazole core with (R)-pyrrolidine; no tryptamine/ phenethylamine/ ergoline precedent

Only commercial indazole probe for scaffold-hopping studies.

Distinct ring electronics vs. indole; verify binding pose impact.

Evidence Dimension	Core chemical scaffold (chemotype)
Target Compound Data	Indazole core with (R)-pyrrolidine side chain; C13H18ClN3O; MW 267.75 (HCl salt)
Comparator Or Baseline	Psilocin: indole-ethylamine (tryptamine); 25CN-NBOH: phenethylamine; LSD: ergoline
Quantified Difference	Qualitative: indazole scaffold has no precedent among classical serotonergic psychedelic chemotypes; distinct ring electronics (pKa, H-bonding) vs. indole
Conditions	Chemical structure comparison (2D scaffold classification)

Why This Matters

For medicinal chemistry teams exploring novel 5-HT2A agonist chemical space beyond tryptamines and phenethylamines, this compound provides the only commercially accessible indazole-based probe, enabling scaffold-hopping SAR studies that are impossible with classical chemotypes.

• [1] Slassi A, et al. Indazole derivatives as serotonergic agents useful for the treatment of disorders related thereto. WO2024044848A1. 2024. Formula I generic structure and compound definitions. View Source
• [2] Sabnis RW. Novel Indazole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis, Mental Illness, and CNS Disorders. ACS Med Chem Lett. 2025;16(2):196-197. Key Structures section; comparison to classical psychedelics. View Source
• [3] Nichols DE. Hallucinogens. Pharmacol Ther. 2004;101(2):131-181. Structure-activity relationships of serotonergic hallucinogens; indole vs. other scaffolds. View Source

5-HT1A/5-HT2A Selectivity Profile

According to TargetMol product data, 5-HT2A receptor agonist-10 displays an IC50 of 33.57 nM at human 5-HT1A and 2192.39 nM at human 5-HT2A in radioligand binding assays, yielding a 5-HT2A/5-HT1A IC50 ratio of approximately 65:1 favoring 5-HT1A . In contrast, the highly selective 5-HT2A agonist 25CN-NBOH exhibits a Kd of ~1.2 nM at 5-HT2A with no detectable binding at 5-HT1A at concentrations up to 10 µM, representing >8,000-fold selectivity for 5-HT2A over 5-HT1A [1]. Endogenous serotonin (5-HT) binds both receptors with comparable affinity (Ki ~1–10 nM at each), placing agonist-10 in a unique intermediate selectivity zone: it is more 5-HT1A-preferring than 5-HT, yet retains measurable 5-HT2A engagement, unlike 25CN-NBOH which functionally excludes 5-HT1A. This profile is consistent with the patent's explicit listing of 5-HT1A as the primary biological target [2]. However, a data discrepancy exists: MedChemExpress and Adooq report identical IC50 values of 2192.39 nM for both h5-HT2A and h5-HT1A [3], which would imply no selectivity. Users must verify with the vendor which dataset applies to the supplied batch.

5-HT1A/2A selectivity

Cross-study comparable

TargetMol: h5-HT1A IC50 33.57 nM, h5-HT2A IC50 2192.39 nM (ratio ~65:1). 25CN-NBOH: >8,000-fold 5-HT2A-selective.

5-HT1A-preferring binding context; supports receptor subtype dissection.

MedChemExpress/Adooq report identical IC50 for both; verify batch data.

Evidence Dimension	h5-HT1A vs. h5-HT2A binding affinity (IC50)
Target Compound Data	h5-HT1A IC50 = 33.57 nM; h5-HT2A IC50 = 2192.39 nM (TargetMol data). 5-HT2A/5-HT1A ratio ≈ 65 (5-HT1A-preferring)
Comparator Or Baseline	25CN-NBOH: 5-HT2A Kd ~1.2 nM; 5-HT1A binding not detected at ≤10 µM (>8,000-fold 5-HT2A-selective). Serotonin (5-HT): Ki ~1–10 nM at both 5-HT1A and 5-HT2A (non-selective).
Quantified Difference	Agonist-10 is ~65-fold 5-HT1A-preferring vs. 25CN-NBOH which is >8,000-fold 5-HT2A-selective; agonist-10 shows ~65× weaker 5-HT2A affinity than 25CN-NBOH.
Conditions	Human recombinant receptor radioligand binding assays; individual vendor data sets (TargetMol, MedChemExpress). Cross-study comparison; different assay conditions may apply.

Why This Matters

For researchers investigating the contribution of 5-HT1A co-activation to the therapeutic or behavioral effects of serotonergic agents, agonist-10 provides a 5-HT1A-preferring probe that is inaccessible with highly 5-HT2A-selective tools like 25CN-NBOH, enabling dissection of 5-HT1A-mediated vs. 5-HT2A-mediated pharmacology.

• [1] Jensen AA, et al. The selective 5-HT2A receptor agonist 25CN-NBOH: structure-activity relationship, in vivo pharmacology, and in vitro and ex vivo binding characteristics of [3H]25CN-NBOH. Biochem Pharmacol. 2020;177:113993. 5-HT2A Kd ~1 nM; selectivity data. View Source
• [2] Sabnis RW. Novel Indazole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis, Mental Illness, and CNS Disorders. ACS Med Chem Lett. 2025;16(2):196-197. Biological Target listed as 5-HT1A. View Source
• [3] MedChemExpress. 5-HT2A receptor agonist-10 (HY-176721) Product Page. IC50 = 2192.39 nM for both h5-HT2A and h5-HT1A. View Source

5-HT2B/2C Binding Data Gap

The currently available product documentation for 5-HT2A receptor agonist-10 reports binding data only for h5-HT2A and h5-HT1A; no 5-HT2B or 5-HT2C binding data have been disclosed in vendor materials or in the publicly accessible portions of WO2024044848A1 [1]. This contrasts with extensively characterized 5-HT2A agonists such as 25CN-NBOH, which has published selectivity of >100-fold against 5-HT2B and 5-HT2C (Kd ~1 nM at 5-HT2A vs. Ki >100 nM at 5-HT2B/2C) [2], and psilocin, which has known 5-HT2B agonist activity (EC50 ~30 nM) that raises theoretical cardiac valvulopathy concerns [3]. The absence of 5-HT2B data for agonist-10 represents both a critical knowledge gap and a potential differentiation opportunity: if subsequent profiling demonstrates low 5-HT2B engagement relative to psilocin-class agents, this compound could offer an improved cardiac safety margin for chronic dosing models. Until such data are generated, users cannot assume a safety profile comparable to 5-HT2B-sparing agents.

5-HT2B/2C data gap

Data to verify

No 5-HT2B or 5-HT2C binding data published; psilocin known 5-HT2B agonist (EC50 ~30 nM).

Requires in-house selectivity profiling before chronic dosing models.

Cannot assume 5-HT2B-sparing profile; critical for cardiac safety endpoints.

Evidence Dimension	5-HT2B and 5-HT2C receptor binding data availability and inferred selectivity
Target Compound Data	No 5-HT2B or 5-HT2C binding data reported in vendor or patent documentation
Comparator Or Baseline	25CN-NBOH: >100-fold selective for 5-HT2A over 5-HT2B/2C. Psilocin: 5-HT2B EC50 ~30 nM (known 5-HT2B agonist).
Quantified Difference	Qualitative gap: agonist-10 lacks 5-HT2B/2C data; psilocin and 25CN-NBOH have fully characterized 5-HT2 subtype selectivity profiles
Conditions	Literature-derived comparator data; no head-to-head assay available

Why This Matters

For in vivo studies requiring chronic or repeat dosing where 5-HT2B-mediated cardiac valvulopathy is a regulatory and safety concern, the undocumented 5-HT2B profile of agonist-10 necessitates dedicated in-house selectivity screening before substituting it for a well-characterized 5-HT2B-sparing agonist like 25CN-NBOH.

• [1] Slassi A, et al. WO2024044848A1. Biological data table reports h5-HT1A IC50 values only. View Source
• [2] Jensen AA, et al. The selective 5-HT2A receptor agonist 25CN-NBOH. Biochem Pharmacol. 2020;177:113993. 5-HT2B/2C selectivity data. View Source
• [3] Tylš F, Páleníček T, Horáček J. Psilocybin – Summary of knowledge and new perspectives. Eur Neuropsychopharmacol. 2014;24(3):342-356. 5-HT2B activity of psilocin. View Source

(R)-Enantiomer Configuration

5-HT2A receptor agonist-10 is explicitly supplied as the (R)-enantiomer hydrochloride salt—Compound (R)-I-121.HCl—with the chiral center located on the pyrrolidine ring [1]. The SMILES notation COC1=CC=C2C=NN(C2=C1)C[C@H]3CCCN3.Cl confirms the (R) absolute configuration [2]. In aminergic GPCR ligands, enantiomeric configuration is a well-established determinant of receptor binding affinity and functional activity, with (R)- and (S)-enantiomers often differing by 10- to 100-fold in potency [3]. Within the WO2024044848A1 patent, the generic Markush structure encompasses both enantiomers and racemic mixtures, and the specific (R)-configuration of I-121 is a defined embodiment with potentially distinct pharmacological properties from its (S)-counterpart [4]. Procurement of a racemic mixture or the unintended (S)-enantiomer would yield different binding data and could invalidate SAR conclusions drawn from this specific compound.

(R)-Enantiomer configuration

Supporting evidence

SMILES: COC1=CC=C2C=NN(C2=C1)C[C@H]3CCCN3.Cl; (R) absolute configuration.

Stereochemical identity critical for chiral SAR reproducibility.

Racemate or (S)-form may alter binding; verify upon receipt.

Evidence Dimension	Stereochemical identity (enantiomeric configuration)
Target Compound Data	(R)-enantiomer, hydrochloride salt; chiral center at pyrrolidine C3 position
Comparator Or Baseline	Generic Formula I of WO2024044848A1 encompasses racemic mixtures and both enantiomers; no (S)-I-121 data publicly available
Quantified Difference	Qualitative: enantiomeric purity is a defined batch characteristic; racemate or (S)-enantiomer would represent a different chemical entity
Conditions	Structural identity confirmed by SMILES and IUPAC nomenclature; no comparative pharmacology data between enantiomers publicly available

Why This Matters

For laboratories conducting stereospecific SAR studies or requiring batch-to-batch pharmacological reproducibility, verifying the (R)-enantiomer identity at receipt is essential, as the (S)-enantiomer or racemate would constitute a different test article with uncharacterized pharmacology.

• [1] MedChemExpress. 5-HT2A receptor agonist-10 (Compound (R)-I-121.HCl). CAS 3031053-17-2. View Source
• [2] Adooq. 5-HT2A receptor agonist-10 (A29694). SMILES: COC1=CC=C2C=NN(C2=C1)C[C@H]3CCCN3.Cl. View Source
• [3] Nichols DE. Hallucinogens. Pharmacol Ther. 2004;101(2):131-181. Enantiomeric potency differences in serotonergic agents. View Source
• [4] Slassi A, et al. WO2024044848A1. Formula I encompasses stereoisomers and racemic mixtures. View Source

5-HT2A Receptor Agonist-10: Research Applications

Scaffold-Hopping with Indazole Core

Medicinal chemistry teams seeking to diversify away from tryptamine and phenethylamine 5-HT2A agonist scaffolds can use 5-HT2A receptor agonist-10 as the foundational indazole probe. Its indazole-pyrrolidine core, protected by WO2024044848A1, enables exploration of a distinct intellectual property space while providing a commercially available reference standard for in-house indazole SAR programs [1]. The compound serves as a starting point for systematic substitution at the indazole C5 methoxy position or modification of the pyrrolidine ring, with binding data at both 5-HT2A and 5-HT1A available to track selectivity shifts during lead optimization .

Dissecting 5-HT1A vs. 5-HT2A Behavior

Because 5-HT2A receptor agonist-10 exhibits a 5-HT1A-preferring binding profile (IC50 ~33.6 nM at 5-HT1A vs. ~2192 nM at 5-HT2A, based on TargetMol data), it can serve as a pharmacological tool to distinguish 5-HT1A-mediated behavioral effects (anxiolysis, hypothermia) from 5-HT2A-mediated effects (head-twitch response, hallucinogenic activity) in rodent models [1]. When used alongside a highly 5-HT2A-selective agonist such as 25CN-NBOH (Kd ~1 nM at 5-HT2A, no 5-HT1A binding) , researchers can deconvolve which receptor subtype drives specific behavioral or neuroplasticity endpoints. However, users must independently verify the batch-specific IC50 values given the inter-vendor data discrepancy noted in Section 3 [2].

Patent Landscape and FTO Analysis

For pharmaceutical IP and competitive intelligence teams, 5-HT2A receptor agonist-10 provides a tangible reference compound that embodies the core structural claims of WO2024044848A1 (Mindset Pharma Inc., priority date August 2022) [1]. Procuring this compound enables experimental verification of the patent's binding data, head-to-head comparison with internal lead candidates, and design-around strategies. The specific (R)-enantiomer and CAS number (3031053-17-2) facilitate precise patent database searching to map the intellectual property landscape around indazole-based serotonergic agents .

Assay Calibration for Moderate-Affinity Ligands

With a reported 5-HT2A IC50 of approximately 2.2 µM, 5-HT2A receptor agonist-10 occupies a moderate-affinity range that is useful for calibrating the sensitivity of in-house radioligand binding or functional assays. Unlike sub-nanomolar agonists (e.g., 25CN-NBOH) that may saturate receptors at standard screening concentrations, this compound's lower potency can help validate that an assay can discriminate between high-, moderate-, and low-affinity ligands across a dynamic range relevant to fragment-based or low-potency hit triage [1]. This application is contingent on confirming the IC50 value for the specific batch received .

Application

Selection Property

Validation Focus

Scaffold-hopping studies

Indazole core probe

SAR and IP space exploration

Receptor subtype dissection

5-HT1A-preferring binding

Behavioral endpoint correlation

IP landscape analysis

Defined (R)-enantiomer CAS

Patent family mapping

Assay sensitivity calibration

Moderate 5-HT2A affinity

Dynamic range validation

• [1] Slassi A, et al. Indazole derivatives as serotonergic agents useful for the treatment of disorders related thereto. WO2024044848A1. 2024. View Source
• [2] Sabnis RW. Novel Indazole Derivatives as Serotonergic Psychedelic Agents. ACS Med Chem Lett. 2025;16(2):196-197. View Source